
Unraveling Red-CLA: A Technical Guide to a
Novel Bioactive Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Red-CLA

Cat. No.: B3030312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel chemical entities with unique biological activities is a cornerstone of

therapeutic innovation. One such molecule, designated as Red-CLA, has garnered interest for

its potential applications in pharmaceutical and biomedical research. This technical guide

provides a comprehensive overview of the available information on Red-CLA, focusing on its

synthesis, photophysical properties, and potential mechanisms of action to support further

investigation and drug development efforts.

Chemical Identity and Physicochemical Properties
Red-CLA is a complex organic molecule characterized by a sophisticated architecture that

includes a sulfonate group and an imidazo[1,2-a]pyrazine moiety.[1] While the name might

suggest a relationship to Conjugated Linoleic Acid (CLA), its molecular structure is distinct. The

compound is identified by the molecular formula C50H51N7O9S2 and has a molecular weight

of 958.1 g/mol .[2]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source

Molecular Formula C50H51N7O9S2 PubChem[2]

Molecular Weight 958.1 g/mol PubChem[2]

XLogP3-AA 4.5 PubChem[2]

Exact Mass 957.31896858 Da PubChem

Monoisotopic Mass 957.31896858 Da PubChem

Table 1: Physicochemical Properties of Red-CLA

Synthesis of Red-CLA
Detailed, publicly available protocols for the synthesis of Red-CLA are currently limited. The

complex heterocyclic structure suggests a multi-step synthetic route, likely involving the

construction of the imidazo[1,2-a]pyrazine core followed by the introduction of the sulfonate

group and other substituents. Researchers interested in obtaining Red-CLA may need to refer

to patented synthetic methods or engage in custom synthesis based on its known chemical

structure.

Photophysical Properties
At present, there is a notable absence of published data specifically detailing the photophysical

properties of Red-CLA, such as its absorption and emission spectra, quantum yield, and

fluorescence lifetime. The name "Red-CLA" implies that the compound possesses a distinct

color, which arises from the absorption of light in the visible region of the electromagnetic

spectrum. The presence of an extended conjugated system, often found in molecules with

imidazopyrazine cores, typically imparts chromophoric properties.

Further experimental investigation is required to characterize the photophysical behavior of

Red-CLA. A proposed experimental workflow for such a characterization is outlined below.
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Sample Preparation

Absorption Spectroscopy

Fluorescence Spectroscopy

Data Analysis

Dissolve Red-CLA in appropriate solvent (e.g., DMSO, Ethanol)

Measure UV-Vis absorption spectrum to determine λmax

Measure fluorescence emission spectrum (excite at λmax)

Determine fluorescence quantum yield Measure fluorescence lifetime

Analyze spectra and calculate photophysical parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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